638-94-8

Desonide

In Stock

• CAS RN:
• 638-94-8

• Formula:
• C24H32O6

• InChI:
• InChI=1S/C24H32O6/c1-21(2)29-19-10-16-15-6-5-13-9-14(26)7-8-22(13,3)20(15)17(27)11-23(16,4)24(19,30-21)18(28)12-25/h7-9,15-17,19-20,25,27H,5-6,10-12H2,1-4H3/t15-,16-,17-,19-,20+,22-,23-,24+/m0/s1

• InChIKey:
• WBGKWQHBNHJJPZ-QHDHGWJCSA-N

• Desonide is a synthetic corticosteroid. It is a nonfluorinated analog of triamcinolone acetonide. Formulations containing desonide are used topically to reduce inflammation in conditions that include allergic reactions and psoriasis.
  Desonide is a synthetic glucocorticosteroid for topical use, with anti-inflammatory activity. Desonide binds to glucocorticoid receptors in the cytoplasm, and the ligand-receptor complex is translocated as a homodimer into the nucleus, where transcription activation via glucocorticoid response elements within glucocorticoid-responsive genes occur. This agent induces transcription of genes coding for anti-inflammatory proteins, including lipocortin-1, interleukin-10, interleukin-1 receptor antagonist and neutral endopeptidase. Increased synthesis of lipocortin-1 has an inhibitory effect on phospholipase A2, which in turn inhibits the release ar...

N-(1,1-Dioxo-9-oxa-1lambda6-thiaspiro[5.5]undecan-4-yl)prop-2-enamide

Usually In Stock

• CAS RN:
• 2361638-94-8

• Formula:
• C12H19NO4S

• InChI:
• InChI=1S/C12H19NO4S/c1-2-11(14)13-10-3-8-18(15,16)12(9-10)4-6-17-7-5-12/h2,10H,1,3-9H2,(H,13,14)

• InChIKey:
• PFBIMZUJMHTZKD-UHFFFAOYSA-N

• N-(1,1-Dioxo-9-oxa-1lambda6-thiaspiro[5.5]undecan-4-yl)prop-2-enamide is a useful research compound. Its molecular formula is C12H19NO4S and its molecular weight is 273.35. The purity is usually 95%.